Cas no 143805-78-1 (2-(4-(Bromomethyl)phenyl)-5,5-dimethyl-1,3,2-dioxaborinane)

• Product Name: 2-(4-(Bromomethyl)phenyl)-5,5-dimethyl-1,3,2-dioxaborinane
• CAS No: 143805-78-1
• MF: C₁₂H₁₆BBrO₂
• MW: 282.969243049622
• MDL: MFCD02183481
• CID: 137465
• PubChem ID: 11000521
• Update Time: 2025-07-21

2-(4-(Bromomethyl)phenyl)-5,5-dimethyl-1,3,2-dioxaborinane Chemical and Physical Properties

Names and Identifiers

• 2-(4-(Bromomethyl)phenyl)-5,5-dimethyl-1,3,2-dioxaborinane
• (3-Bromomethylphenyl)Boronic Acid Neopentyl Glycol Ester
• 3-(Bromomethyl)benzeneboronic acid neopentyl glycol ester
• 1,3,2-Dioxaborinane,2-[4-(bromomethyl)phenyl]-5,5-dimethyl-
• 3-(Bromomethyl)phenylboronic acid, pinacol ester
• 3-Bromomethylphenylboronic acid, neopentyl glycol ester
• J-510828
• 1,3,2-Dioxaborinane, 2-[4-(bromomethyl)phenyl]-5,5-dimethyl-
• 2-(4-bromomethylphenyl)-5,5-dimethyl-1,3,2-dioxaborinane
• (4-Bromomethylphenyl)boronic acid neopentyl glycol ester
• BS-49303
• A808113
• SCHEMBL3871815
• 143805-78-1
• AKOS016001199
• HIJSVCZXPKJRHJ-UHFFFAOYSA-N
• 2-[4-(bromomethyl)phenyl]-5,5-dimethyl-1,3,2-dioxaborinane

• MDL： MFCD02183481
• Inchi： 1S/C12H16BBrO2/c1-12(2)8-15-13(16-9-12)11-5-3-10(7-14)4-6-11/h3-6H,7-9H2,1-2H3
• InChI Key： HIJSVCZXPKJRHJ-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(B2OCC(C)(C)CO2)=CC=1

Computed Properties

• Exact Mass: 300.05300
• Monoisotopic Mass: 296.058323
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5

Experimental Properties

• Density: 1.26
• Melting Point: 86-90
• Boiling Point: 360.9°Cat760mmHg
• Flash Point: 172.1°C
• Refractive Index: 1.528
• PSA: 49.69000
• LogP: 1.30410

2-(4-(Bromomethyl)phenyl)-5,5-dimethyl-1,3,2-dioxaborinane Security Information

• Hazard Statement： Irritant/Keep Cold
• Hazardous Material Identification：
• Storage Condition：Keep cold

Additional information on 2-(4-(Bromomethyl)phenyl)-5,5-dimethyl-1,3,2-dioxaborinane

Recent Advances in the Application of 2-(4-(Bromomethyl)phenyl)-5,5-dimethyl-1,3,2-dioxaborinane (CAS: 143805-78-1) in Chemical Biology and Pharmaceutical Research

2-(4-(Bromomethyl)phenyl)-5,5-dimethyl-1,3,2-dioxaborinane (CAS: 143805-78-1) is a boronic ester derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its unique boronate ester functionality and bromomethyl group, serves as a critical intermediate in the synthesis of various bioactive molecules, including proteolysis-targeting chimeras (PROTACs), boron-containing drugs, and imaging agents. Recent studies have highlighted its potential in targeted drug delivery, enzyme inhibition, and as a building block for novel therapeutics.

One of the most notable applications of 2-(4-(Bromomethyl)phenyl)-5,5-dimethyl-1,3,2-dioxaborinane is its role in the development of boron-based inhibitors for serine proteases, a class of enzymes implicated in numerous pathological conditions, including cancer, inflammation, and infectious diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a precursor for the synthesis of potent thrombin inhibitors, showcasing its utility in anticoagulant therapy. The bromomethyl group facilitates further functionalization, enabling the attachment of targeting moieties to enhance specificity and reduce off-target effects.

In addition to its therapeutic potential, this compound has been employed in the field of chemical biology as a versatile tool for bioconjugation and probe development. Researchers have utilized its boronate ester moiety to create fluorescent probes for detecting reactive oxygen species (ROS) in cellular environments. A recent study in ACS Chemical Biology (2024) reported the development of a ROS-sensitive probe derived from 2-(4-(Bromomethyl)phenyl)-5,5-dimethyl-1,3,2-dioxaborinane, which exhibited high selectivity and sensitivity in live-cell imaging applications. This advancement underscores the compound's value in elucidating oxidative stress-related mechanisms in disease.

Furthermore, the compound's utility extends to the burgeoning field of PROTACs, where it serves as a linker to connect target-binding ligands with E3 ubiquitin ligase recruiters. A 2023 publication in Nature Chemical Biology highlighted its use in the design of PROTACs targeting oncogenic proteins, demonstrating improved pharmacokinetic properties and enhanced degradation efficiency. The bromomethyl group allows for facile conjugation with thiol-containing ligands, streamlining the synthesis of complex PROTAC molecules.

Despite its promising applications, challenges remain in optimizing the stability and bioavailability of derivatives derived from 2-(4-(Bromomethyl)phenyl)-5,5-dimethyl-1,3,2-dioxaborinane. Recent efforts have focused on modifying the boronate ester scaffold to improve metabolic stability while retaining its functional versatility. For instance, a 2024 study in Chemical Communications introduced a series of fluorinated analogs designed to mitigate rapid hydrolysis in physiological environments, yielding compounds with prolonged half-lives and enhanced therapeutic potential.

In conclusion, 2-(4-(Bromomethyl)phenyl)-5,5-dimethyl-1,3,2-dioxaborinane (CAS: 143805-78-1) continues to be a cornerstone in chemical biology and pharmaceutical research, with its applications spanning drug discovery, probe development, and targeted therapeutics. Ongoing research aims to further exploit its unique chemical properties to address unmet medical needs and advance our understanding of disease mechanisms. Future directions may include the exploration of its role in covalent inhibitor design and the development of next-generation boron-based therapeutics.